1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (3-ethyl-5-methyl-1,2-oxazol-4-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H23N3O3/c1-4-16-17(13(2)24-19-16)18(22)21-11-9-20(10-12-21)14-5-7-15(23-3)8-6-14/h5-8H,4,9-12H2,1-3H3
• InChI Key: PPYLPKNJUZKNBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-methoxyphenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as EMIP or 4-(4-Methoxyphenyl)-1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]piperazine. EMIP has been widely researched due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

EMIP has been studied for its potential applications in the treatment of various diseases such as depression, anxiety, schizophrenia, and Parkinson's disease. It has been shown to have anxiolytic and antidepressant effects in animal models. EMIP has also been investigated for its antipsychotic activity and has shown promising results in preclinical studies. In addition, EMIP has been studied for its potential neuroprotective effects in Parkinson's disease.

Mechanism of Action

The exact mechanism of action of EMIP is not fully understood. However, it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. EMIP has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. It also has a high affinity for the D2 receptor, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
EMIP has been shown to have several biochemical and physiological effects. It has been demonstrated to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in the regulation of mood and behavior. EMIP has also been shown to decrease the levels of corticosterone, a hormone involved in the body's stress response. In addition, EMIP has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

EMIP has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It has also been shown to have good bioavailability and pharmacokinetic properties. However, EMIP has some limitations as well. It has been shown to have low selectivity for the 5-HT1A receptor, which may limit its therapeutic potential. In addition, EMIP has been shown to have some toxicity in animal models, which may limit its use in humans.

Future Directions

There are several future directions for research on EMIP. One area of research is the development of more selective agonists for the 5-HT1A receptor. Another area of research is the investigation of the potential neuroprotective effects of EMIP in other neurodegenerative diseases such as Alzheimer's disease. Additionally, the use of EMIP as a tool for studying the role of serotonin and dopamine in the brain could be explored further. Finally, the development of new formulations of EMIP with improved pharmacokinetic properties could also be an area of future research.
Conclusion:
In conclusion, 1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-(4-methoxyphenyl)piperazine, or EMIP, is a chemical compound with potential applications in the field of medicinal chemistry. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. EMIP has also been investigated for its potential neuroprotective effects in Parkinson's disease. While EMIP has some limitations, it has several advantages for lab experiments. There are several future directions for research on EMIP, including the development of more selective agonists for the 5-HT1A receptor and the investigation of its potential neuroprotective effects in other neurodegenerative diseases.

Synthesis Methods

The synthesis of EMIP involves the reaction of 4-(4-methoxyphenyl)piperazine with 3-ethyl-5-methyl-4-isoxazolecarboxylic acid chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained after purification using column chromatography. The yield of EMIP is typically in the range of 50-70%.